![molecular formula C15H24N4OS B5302047 N-cycloheptyl-2-[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5302047.png)
N-cycloheptyl-2-[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide
Description
Scientific Research Applications
Antitumor Activity
1,2,4-Triazoles and their derivatives have been studied for their potential antitumor properties. Compounds similar to N-cycloheptyl-2-[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide have shown activity against various cancer cell lines. For instance, certain 1,3,5-triazines, which are structurally related to 1,2,4-triazoles, have been used clinically to treat lung, breast, and ovarian cancer .
Antimicrobial Properties
The triazole ring is known to impart significant antimicrobial properties. Research has indicated that triazole derivatives can act as effective agents against a range of microbial pathogens, including bacteria and fungi. This makes them valuable in the development of new antibiotics and antifungal medications .
Aromatase Inhibitory Activity
Some triazole compounds have been identified as potent aromatase inhibitors. Aromatase is an enzyme involved in the biosynthesis of estrogens, and its inhibition is a targeted therapy for estrogen-dependent cancers such as breast cancer. Derivatives of 1,2,4-triazole have been found to exhibit significant inhibitory activity against this enzyme .
Anti-inflammatory and Analgesic Effects
Triazole derivatives have also been explored for their anti-inflammatory and analgesic effects. These compounds can be designed to modulate the body’s inflammatory response, providing relief from conditions like arthritis and other inflammatory diseases .
Antihypertensive and Cardiovascular Applications
The structural flexibility of triazole derivatives allows for the development of compounds with antihypertensive properties. They can act on various pathways involved in blood pressure regulation, offering potential benefits for cardiovascular health .
Agricultural Chemicals
Triazoles have been widely used in agriculture as fungicides. Their ability to inhibit the growth of fungi makes them crucial in protecting crops from fungal infections, thereby ensuring food security and crop yield .
properties
IUPAC Name |
N-cycloheptyl-2-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4OS/c1-19-14(11-8-9-11)17-18-15(19)21-10-13(20)16-12-6-4-2-3-5-7-12/h11-12H,2-10H2,1H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQENDEGKFOVBMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2CCCCCC2)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cycloheptyl-2-[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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